Cas no 87866-87-3 (1H-Indol-1-amine, N-[(9-ethyl-9H-carbazol-3-yl)methylene]-2,3-dihydro-)
87866-87-3 structure
Product Name:1H-Indol-1-amine, N-[(9-ethyl-9H-carbazol-3-yl)methylene]-2,3-dihydro-
CAS No:87866-87-3
MF:C23H21N3
MW:339.432945013046
CID:651326
PubChem ID:54277017
Update Time:2025-04-19
1H-Indol-1-amine, N-[(9-ethyl-9H-carbazol-3-yl)methylene]-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indol-1-amine, N-[(9-ethyl-9H-carbazol-3-yl)methylene]-2,3-dihydro-
- N-(2,3-dihydroindol-1-yl)-1-(9-ethylcarbazol-3-yl)methanimine
- DTXSID00710253
- N-(2,3-Dihydro-1H-indol-1-yl)-1-(9-ethyl-9H-carbazol-3-yl)methanimine
- 87866-87-3
-
- Inchi: 1S/C23H21N3/c1-2-25-22-10-6-4-8-19(22)20-15-17(11-12-23(20)25)16-24-26-14-13-18-7-3-5-9-21(18)26/h3-12,15-16H,2,13-14H2,1H3
- InChI Key: ROCPSBKCZCDEJI-UHFFFAOYSA-N
- SMILES: N1(CC)C2C=CC=CC=2C2C=C(C=NN3C4C=CC=CC=4CC3)C=CC1=2
Computed Properties
- Exact Mass: 339.173547683g/mol
- Monoisotopic Mass: 339.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 518
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.4
- Topological Polar Surface Area: 20.5Ų
1H-Indol-1-amine, N-[(9-ethyl-9H-carbazol-3-yl)methylene]-2,3-dihydro- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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